Cas no 120153-68-6 (2-Piperidinecarbonitrile, 1-(phenylmethyl)-)

• Product Name: 2-Piperidinecarbonitrile, 1-(phenylmethyl)-
• CAS No: 120153-68-6
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 1210223
• PubChem ID: 10878182
• Update Time: 2025-04-20

2-Piperidinecarbonitrile, 1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinecarbonitrile, 1-(phenylmethyl)-
• 1-benzylpiperidine-2-carbonitrile
• N-benzyl-2-cyano-piperidine
• N-benzylpiperidine-2-carbonitrile
• 120153-68-6
• DTXSID50446813
• SCHEMBL519227
• AKOS013738061

• Inchi： 1S/C13H16N2/c14-10-13-8-4-5-9-15(13)11-12-6-2-1-3-7-12/h1-3,6-7,13H,4-5,8-9,11H2
• InChI Key： BOTBFZOLULDADO-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCCCC1C#N

Computed Properties

• Exact Mass: 200.13100
• Monoisotopic Mass: 200.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.03000
• LogP: 2.50258